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Compound of Interest

Compound Name: Vedaprofen-d3

Cat. No.: B564339

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability of the
Vedaprofen-d3 analytical standard. It also details its application as an internal standard in the
guantitative analysis of Vedaprofen in biological matrices, supported by a representative
experimental protocol derived from published analytical methods.

Commercial Availability and Specifications

Vedaprofen-d3, the deuterated analog of the non-steroidal anti-inflammatory drug (NSAID)
Vedaprofen, is available as an analytical standard from several chemical suppliers. This stable
isotope-labeled compound is essential for accurate quantification in mass spectrometry-based
assays, serving as an ideal internal standard to correct for matrix effects and variations during
sample preparation and analysis.

Below is a summary of commercially available Vedaprofen-d3 analytical standards and their
general specifications. Researchers should note that while some vendors provide
comprehensive Certificates of Analysis (CoA) with lot-specific data, others may offer more
limited information. It is recommended to request a lot-specific CoA for detailed purity and
characterization data.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b564339?utm_src=pdf-interest
https://www.benchchem.com/product/b564339?utm_src=pdf-body
https://www.benchchem.com/product/b564339?utm_src=pdf-body
https://www.benchchem.com/product/b564339?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b564339?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

_ Product CAS Molecular Molecular
Supplier . Format Storage
Name Number Formula Weight
Sigma-
Aldrich Vedaprofe 1185054- C19H19D30
285.40 Neat 2-8°C
(VETRANA n-d3 34-5 2
L®)
Santa Cruz
) Vedaprofe 1185054- C19H1sD30 Not Not
Biotechnol 285.40 N N
n-d3 34-5 2 specified specified
0gy
MedchemE  Vedaprofe 1185054- C19H1sD30 285 40 Not Not
Xpress n-d3 34-5 2 ' specified specified
Pharmaffili Vedaprofe 1185054- C19H19D30 285 40 Not Not
ates n-d3 34-5 2 ' specified specified
D3-
HPC 1185054- C19H19D30 Not Not
Vedaprofe 285.40 N N
Standards 34-5 2 specified specified

n

Note: The product from Sigma-Aldrich was listed as discontinued in some searches, yet still

available for inquiry. Availability should be confirmed directly with the supplier.

Analytical Application: Quantification of Vedaprofen

in Biological Matrices

Vedaprofen-d3 is primarily utilized as an internal standard in liquid chromatography-tandem

mass spectrometry (LC-MS/MS) methods for the determination of Vedaprofen residues in

various biological samples, such as milk, animal tissues (muscle, liver, fat), and seafood.[1] The

co-extraction and analysis of the deuterated standard with the non-labeled analyte allows for

precise and accurate quantification, even at low concentrations.

Representative Experimental Protocol: LC-MS/MS

Analysis of Vedaprofen in Milk
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The following protocol is a synthesized methodology based on published research for the
determination of Vedaprofen in milk samples.[1][2][3][4]

2.1.1. Materials and Reagents

e Vedaprofen analytical standard

o Vedaprofen-d3 analytical standard (Internal Standard, IS)

o Acetonitrile (ACN), HPLC grade

e Formic acid, LC-MS grade

o Ethyl acetate

e Sodium chloride (NaCl)

o Ultrapure water

» Weak anion exchange solid-phase extraction (SPE) cartridges (e.g., Bond Elut DEA)[1]
2.1.2. Sample Preparation

o Extraction:

[¢]

To a known volume of milk sample, add a precise amount of Vedaprofen-d3 internal
standard solution.

[e]

Add acidified acetone and vortex thoroughly.[1]

[e]

Perform a liquid-liquid extraction with ethyl acetate and a NaCl solution.[1]

o

Separate the organic layer.
o Clean-up:

o Pass the extracted organic phase through a weak anion exchange SPE cartridge to
remove interfering matrix components.[1]
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o Elute the analyte and internal standard from the cartridge.

o Evaporate the eluate to dryness under a gentle stream of nitrogen.

o Reconstitute the residue in a suitable volume of the initial mobile phase.
2.1.3. LC-MS/MS Conditions

e Liquid Chromatography (LC):

o

Column: C18 reversed-phase column (e.g., 150 mm x 2.1 mm, 5 pm).[1]

[¢]

Mobile Phase: A gradient of acetonitrile and 0.0025 M formic acid in water.[1]

Flow Rate: 0.2 - 0.4 mL/min.

[e]

[e]

Injection Volume: 5 - 20 pL.

o

Column Temperature: 40°C.[3]

o Tandem Mass Spectrometry (MS/MS):

[¢]

lonization Mode: Negative ion electrospray ionization (ESI-).[1]

[e]

Scan Type: Multiple Reaction Monitoring (MRM).

Monitored Transitions:

o

» Vedaprofen: Monitor for the precursor ion and at least two product ions.

» Vedaprofen-d3: Monitor for the precursor ion and at least one product ion.

[e]

Optimize cone voltage and collision energy for each transition to achieve maximum
sensitivity.

2.1.4. Quantification

» Construct a calibration curve by plotting the ratio of the peak area of Vedaprofen to the peak
area of Vedaprofen-d3 against the concentration of the Vedaprofen standards.
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e The concentration of Vedaprofen in the unknown samples is determined by interpolating the
peak area ratio from the calibration curve.

Visualized Experimental Workflow

The following diagram illustrates the general workflow for the quantitative analysis of
Vedaprofen in biological matrices using Vedaprofen-d3 as an internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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